N-[1-(anilinocarbonyl)-2-(1,3-benzodioxol-5-yl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-anilino-1-(1,3-benzodioxol-5-yl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H16N2O5/c24-20(22-15-5-2-1-3-6-15)16(23-21(25)18-7-4-10-26-18)11-14-8-9-17-19(12-14)28-13-27-17/h1-12H,13H2,(H,22,24)(H,23,25)/b16-11+
• InChI Key: HIFAOLBVHZADKB-LFIBNONCSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C(C(=O)NC3=CC=CC=C3)NC(=O)C4=CC=CO4
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C(\C(=O)NC3=CC=CC=C3)/NC(=O)C4=CC=CO4
• Molecular Formula: C21H16N2O5
• Molecular Weight: 376.4 g/mol

Description

“N-[1-(anilinocarbonyl)-2-(1,3-benzodioxol-5-yl)vinyl]-2-furamide” is a complex organic compound. It contains an aniline carbonyl group, a benzodioxol group, and a furamide group. These groups are common in many organic compounds, including pharmaceuticals and synthetic cathinones.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its constituent groups. The benzodioxol group, for example, is a cyclic structure that could influence the overall shape of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions typical of their functional groups. For example, the aniline carbonyl group could undergo reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the properties of its constituent groups.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it might interact with biological receptors or enzymes. If it’s a synthetic cathinone, it might act as a stimulant.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, understanding its mechanism of action, and conducting clinical trials.